4-(2-Methoxyethylaminomethyl)-aniline

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 4-[(2-methoxyethylamino)methyl]aniline
• InChI: InChI=1S/C10H16N2O/c1-13-7-6-12-8-9-2-4-10(11)5-3-9/h2-5,12H,6-8,11H2,1H3
• InChI Key: ZWKIQKGSORSPTH-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC=C(C=C1)N

Description

4-(2-Methoxyethylaminomethyl)-aniline is a para-substituted aniline derivative featuring a methoxyethylaminomethyl group (-CH₂-NH-CH₂CH₂-OCH₃) at the 4-position of the aromatic ring. While direct evidence for its synthesis is absent in the provided materials, its structural framework suggests plausible preparation routes, such as reductive amination of 4-formylaniline with 2-methoxyethylamine or alkylation using a methoxyethylaminomethyl halide. The compound’s multifunctional substituent positions it as a versatile intermediate in pharmaceuticals, agrochemicals, or polymer chemistry .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects: The methoxy group in m-cresidine enhances electron density on the aromatic ring, while the methoxyethylaminomethyl group in the target compound introduces both electron-donating (methoxy) and nucleophilic (secondary amine) sites.
• Solubility: The polar methoxyethylaminomethyl group likely improves water solubility compared to m-cresidine’s nonpolar methyl group.
• Reactivity : The secondary amine in the target compound enables further functionalization (e.g., salt formation, condensation), contrasting with N-substituted analogs like 4-methoxy-N-(2-methoxyethyl)aniline , where the amine is alkylated.

Physicochemical Properties

• Lipophilicity: The methoxyethylaminomethyl group likely reduces logP compared to m-cresidine (predicted logP: ~1.8 vs. 1.5 for m-cresidine ), enhancing polar interactions.
• Basicity: The secondary amine (pKa ~9-10) is less basic than aromatic amines but more reactive than tertiary amines in analogs like 4-((2-(Dimethylamino)ethoxy)phenyl)aniline .